molecular formula C18H20O4 B8309510 3-(8-Hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)-1-(p-tolyl)-2-propyn-1-one

3-(8-Hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)-1-(p-tolyl)-2-propyn-1-one

Cat. No.: B8309510
M. Wt: 300.3 g/mol
InChI Key: VXVVWYYPQOVCQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(8-Hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)-1-(p-tolyl)-2-propyn-1-one is a useful research compound. Its molecular formula is C18H20O4 and its molecular weight is 300.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20O4

Molecular Weight

300.3 g/mol

IUPAC Name

3-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)-1-(4-methylphenyl)prop-2-yn-1-one

InChI

InChI=1S/C18H20O4/c1-14-2-4-15(5-3-14)16(19)6-7-17(20)8-10-18(11-9-17)21-12-13-22-18/h2-5,20H,8-13H2,1H3

InChI Key

VXVVWYYPQOVCQE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C#CC2(CCC3(CC2)OCCO3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 8-(3-hydroxy-3-(p-tolyl)propyn-1-yl)-1,4-dioxaspiro[4.5]decan-8-ol (Reference Example 3) (17.5 g, 57.9 mmol) in dichloromethane (289 mL), manganese dioxide (29.6 g, 289 mmol) was added, and the obtained solution was stirred at room temperature for 15 hours. The reaction solution was filtered through Celite and the filtrate was concentrated under reduced pressure. The residue was purified by flash chromatography (silica gel, n-hexane/ethyl acetate) to obtain the captioned compound (14.3 g, 47.6 mmol, 82%) as an oily product.
Name
8-(3-hydroxy-3-(p-tolyl)propyn-1-yl)-1,4-dioxaspiro[4.5]decan-8-ol
Quantity
17.5 g
Type
reactant
Reaction Step One
Quantity
289 mL
Type
solvent
Reaction Step One
Quantity
29.6 g
Type
catalyst
Reaction Step One
Yield
82%

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